Cas no 85806-16-2 (1-Pentanaminium, 5-carboxy-N,N,N-trimethyl-, chloride)

1-Pentanaminium, 5-carboxy-N,N,N-trimethyl-, chloride structure
85806-16-2 structure
Product Name:1-Pentanaminium, 5-carboxy-N,N,N-trimethyl-, chloride
CAS No:85806-16-2
MF:C9H20ClNO2
MW:209.71360206604
CID:663365
PubChem ID:70695230
Update Time:2025-04-19

1-Pentanaminium, 5-carboxy-N,N,N-trimethyl-, chloride Chemical and Physical Properties

Names and Identifiers

    • 1-Pentanaminium, 5-carboxy-N,N,N-trimethyl-, chloride
    • 5-carboxypentyl(trimethyl)azanium,chloride
    • 5-carboxypentyl(trimethyl)azanium;chloride
    • 5-Carboxy-N,N,N-trimethylpentan-1-aminium chloride
    • (5-CARBOXYPENTYL)TRIMETHYLAZANIUM CHLORIDE
    • DTXSID00742655
    • F70394
    • 85806-16-2
    • CHEMBL2074743
    • Inchi: 1S/C9H19NO2.ClH/c1-10(2,3)8-6-4-5-7-9(11)12;/h4-8H2,1-3H3;1H
    • InChI Key: JBWQRAJIPOWLRN-UHFFFAOYSA-N
    • SMILES: [Cl-].OC(CCCCC[N+](C)(C)C)=O

Computed Properties

  • Exact Mass: 209.1182566g/mol
  • Monoisotopic Mass: 209.1182566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 138
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3Ų

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